Cas no 866811-72-5 (1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide)

• Product Name: 1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide
• CAS No: 866811-72-5
• MF: C₂₃H₂₅N₃O₃S
• MW: 423.527904272079
• CID: 6236004
• PubChem ID: 5640079
• Update Time: 2025-05-20

1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide
• AKOS001865457
• 1-[3-(benzenesulfonyl)-6-ethylquinolin-4-yl]piperidine-4-carboxamide
• F1605-0247
• 866811-72-5

• Inchi： 1S/C23H25N3O3S/c1-2-16-8-9-20-19(14-16)22(26-12-10-17(11-13-26)23(24)27)21(15-25-20)30(28,29)18-6-4-3-5-7-18/h3-9,14-15,17H,2,10-13H2,1H3,(H2,24,27)
• InChI Key： CNQGQLACVNKLBS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C2C=CC(CC)=CC2=C1N1CCC(C(N)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 423.16166284g/mol
• Monoisotopic Mass: 423.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Additional information on 1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide

Introduction to 1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide (CAS No. 866811-72-5)

1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide, identified by the chemical identifier CAS No. 866811-72-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of structural motifs that have garnered attention for their potential in modulating biological pathways relevant to human health and disease. The presence of a benzenesulfonyl group, an ethylquinolin-4-yl moiety, and a piperidine-4-carboxamide scaffold suggests a multifaceted interaction profile with biological targets, making it a promising candidate for further exploration in drug discovery initiatives.

The benzenesulfonyl moiety is a well-documented pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and selectivity. Its sulfonamide functionality contributes to hydrogen bonding capabilities, which can be critical for interactions with protein targets such as enzymes and receptors. In the context of this compound, the benzenesulfonyl group is positioned strategically within the molecule to engage with specific residues on a target protein, potentially influencing the compound's pharmacokinetic properties and therapeutic efficacy.

The core of the molecule features an ethylquinolin-4-yl group, which is derived from quinoline—a heterocyclic aromatic system with a rich history in medicinal chemistry. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of an ethyl substituent at the 6-position of the quinoline ring may modify electronic and steric properties, thereby tuning interactions with biological targets. This modification could enhance solubility, metabolic stability, or binding affinity, depending on the specific context of the intended application.

Furthermore, the presence of a piperidine-4-carboxamide scaffold adds another layer of complexity to the compound's structure. Piperidine rings are common in drug molecules due to their ability to adopt favorable conformations that fit into binding pockets of biological targets. The carboxamide functionality not only introduces additional hydrogen bonding potential but also influences the compound's solubility and pharmacokinetic behavior. This moiety can serve as a linker between different parts of the molecule or as an anchor point for interactions with polar residues on a target protein.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide with high precision. These tools allow for the identification of key interaction points between the compound and potential biological targets, such as enzymes or receptors involved in disease pathways. By leveraging these technologies, scientists can optimize the structure of the molecule to improve its potency, selectivity, and overall pharmacological profile.

In addition to computational studies, experimental approaches are essential for validating hypotheses about a compound's biological activity. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry provide detailed insights into the three-dimensional structure and dynamics of molecules like 1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide. These experimental data can confirm computational predictions and guide further structural modifications to enhance biological activity.

The synthesis of complex molecules like this one requires meticulous planning and execution to ensure high yield and purity. Modern synthetic methodologies often involve multi-step reactions that require careful optimization of reaction conditions, reagent selection, and purification techniques. Advances in synthetic chemistry have made it possible to construct intricate molecular frameworks efficiently, enabling researchers to explore novel chemical space for drug discovery.

Given its structural complexity and potential biological relevance, 1-3-(benzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide (CAS No. 866811-72-5) represents an exciting avenue for further research in medicinal chemistry. Its unique combination of pharmacophoric elements suggests that it may interact with multiple biological targets or exhibit allosteric effects that could lead to novel therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human health challenges.